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Compound of Interest

Compound Name: 1-Adamantaneacetonitrile

Cat. No.: B096368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Adamantaneacetonitrile, a key

pharmaceutical intermediate. The document details its physicochemical properties, outlines

experimental protocols for its synthesis and analysis, and presents a logical workflow for its

preparation and characterization. The unique rigid, lipophilic cage structure of the adamantane

moiety makes its derivatives, such as 1-Adamantaneacetonitrile, valuable scaffolds in

medicinal chemistry.

Data Presentation: Physicochemical Properties
The quantitative data for 1-Adamantaneacetonitrile are summarized in the table below for

easy reference.
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Property Value Reference

Molecular Weight 175.28 g/mol [1]

Molecular Formula C₁₂H₁₇N [1][2]

CAS Number 16269-13-9 [1][2]

IUPAC Name 2-(Adamantan-1-yl)acetonitrile [2]

Melting Point 71.5-77.5 °C [2]

Appearance White crystals or powder [2]

Solubility Sparingly soluble in water [1]

Purity (Assay by GC) ≥96.0% [2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 1-Adamantaneacetonitrile
are provided below. These protocols are based on established chemical principles for

adamantane derivatives and standard analytical techniques.

Synthesis of 1-Adamantaneacetonitrile from 1-
Bromoadamantane
This protocol describes a representative synthesis of 1-Adamantaneacetonitrile via

nucleophilic substitution of 1-bromoadamantane with a cyanide salt.

Materials:

1-Bromoadamantane

Sodium cyanide (or other suitable cyanide salt)

Dimethyl sulfoxide (DMSO) or other suitable polar aprotic solvent

Deionized water

Diethyl ether (or other suitable extraction solvent)
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Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-

bromoadamantane in a minimal amount of DMSO.

Add an equimolar amount of sodium cyanide to the solution.

Heat the reaction mixture to a temperature of 80-100 °C and stir for several hours until the

reaction is complete (monitoring by TLC or GC-MS is recommended).

After the reaction is complete, cool the mixture to room temperature and pour it into a

separatory funnel containing deionized water.

Extract the aqueous layer multiple times with diethyl ether.

Combine the organic extracts and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude product.

Purify the crude 1-Adamantaneacetonitrile by recrystallization or column chromatography.

Analytical Characterization
1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is a powerful technique for assessing the purity of 1-Adamantaneacetonitrile and

confirming its molecular weight.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column (e.g., DB-5MS).
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Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C.

Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a

few minutes, then ramp up to a final temperature (e.g., 280 °C) to ensure elution of the

compound.

Mass Spectrometer: Electron Impact (EI) ionization at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Sample Preparation: Prepare a dilute solution of 1-Adamantaneacetonitrile in a volatile

organic solvent such as dichloromethane or ethyl acetate.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of 1-
Adamantaneacetonitrile.

Instrumentation and Conditions:

NMR Spectrometer: 300 MHz or higher.

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.5-0.7 mL of

the deuterated solvent in an NMR tube.[3][4]

Mandatory Visualization
The following diagram illustrates the logical workflow for the synthesis and characterization of

1-Adamantaneacetonitrile.
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Caption: Workflow for the synthesis and analysis of 1-Adamantaneacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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